Cas no 394229-53-9 (N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-chlorophenoxy)acetamide)

• Product Name: N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-chlorophenoxy)acetamide
• CAS No: 394229-53-9
• MF: C₂₁H₁₆ClN₃O₂
• MW: 377.823643684387
• CID: 5880309
• PubChem ID: 3460718
• Update Time: 2025-05-19

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-chlorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-2-(4-chlorophenoxy)acetamide
• N-[4-(1H-benzimidazol-2-yl)phenyl]-2-(4-chlorophenoxy)acetamide
• Acetamide, N-[4-(1H-benzimidazol-2-yl)phenyl]-2-(4-chlorophenoxy)-
• N-[4-(1H-1,3-BENZODIAZOL-2-YL)PHENYL]-2-(4-CHLOROPHENOXY)ACETAMIDE
• F0725-0418
• AKOS005383518
• SR-01000444791
• Z30270415
• SR-01000444791-1
• 394229-53-9
• Oprea1_068506
• N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-chlorophenoxy)acetamide

• Inchi： 1S/C21H16ClN3O2/c22-15-7-11-17(12-8-15)27-13-20(26)23-16-9-5-14(6-10-16)21-24-18-3-1-2-4-19(18)25-21/h1-12H,13H2,(H,23,26)(H,24,25)
• InChI Key： FHHXHTCTNDKNMK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2NC3=CC=CC=C3N=2)C=C1)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 377.0931045g/mol
• Monoisotopic Mass: 377.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 67Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• pka: 11.41±0.10(Predicted)

Additional information on N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-chlorophenoxy)acetamide

Research Brief on N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-chlorophenoxy)acetamide (CAS: 394229-53-9)

Recent studies on N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-chlorophenoxy)acetamide (CAS: 394229-53-9) have highlighted its potential as a promising compound in the field of chemical biology and medicinal chemistry. This compound, characterized by its benzimidazole and chlorophenoxy moieties, has garnered attention due to its unique pharmacological properties and potential therapeutic applications. The following research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and biological activities.

The synthesis of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-chlorophenoxy)acetamide involves a multi-step process, starting with the condensation of 2-aminobenzimidazole with 4-chlorophenoxyacetic acid derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation. Researchers have also explored modifications to the core structure to enhance its bioavailability and target specificity.

In terms of biological activity, studies have demonstrated that N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-chlorophenoxy)acetamide exhibits significant inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis, which is implicated in inflammation and pain. This selective inhibition suggests potential applications in the development of anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways, including the NF-κB pathway, which plays a critical role in immune responses and inflammation. In vitro and in vivo studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, further supporting its potential as an anti-inflammatory agent. Additionally, preliminary data suggest that it may have applications in oncology, particularly in targeting cancer cells with dysregulated inflammatory signaling.

Despite these promising findings, challenges remain in the development of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-chlorophenoxy)acetamide as a therapeutic agent. Issues such as pharmacokinetic properties, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance efficacy and reduce resistance.

In conclusion, N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-chlorophenoxy)acetamide (CAS: 394229-53-9) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising biological activities make it a candidate for further development as a therapeutic agent. Continued research efforts will be essential to fully elucidate its potential and overcome existing challenges in drug development.